molecular formula C19H17ClFN3O4S B2537004 2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone CAS No. 1428372-10-4

2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone

Cat. No. B2537004
CAS RN: 1428372-10-4
M. Wt: 437.87
InChI Key: XNRNVUAQUZJXQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule with the molecular formula C23H19ClFN3O3S . It contains several functional groups, including a benzothiadiazine ring, a fluorophenyl group, and a morpholinoethanone group .


Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR and 13C-NMR spectra can provide information about the hydrogen and carbon environments in the molecule . The IR spectrum can give insights into the functional groups present .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. For example, the presence of electronegative atoms like fluorine and oxygen suggests that it may have polar characteristics .

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Synthesis and Biological Activity : Some synthesized fluorinated benzothiazolo imidazole compounds, including those with morpholino and fluorophenyl groups, have been shown to exhibit promising antimicrobial activity. These compounds were synthesized through various chemical reactions involving chloroanilines, morpholino, and other agents, indicating the potential for structural analogs of the specified compound to possess antimicrobial or antitubercular properties (Sathe et al., 2011).

Synthesis of Pharmaceutical Intermediates

Efficient Synthesis of Pharmaceutical Compounds : Research on the efficient synthesis of NK(1) receptor antagonist Aprepitant showcases the use of related morpholine derivatives in the pharmaceutical industry. This process involves stereoselective synthesis techniques, highlighting the relevance of similar chemical structures in developing orally active medications (Brands et al., 2003).

Anticancer Research

Novel Sulfonamide Derivatives with Cytotoxic Activity : Studies on sulfonamide derivatives incorporating morpholino phenyl groups have identified compounds with significant cytotoxic activity against cancer cell lines, suggesting the potential for compounds with similar structures to be used in cancer research and therapy (Ghorab et al., 2015).

Anti-inflammatory and Analgesic Activities

Synthesis and Evaluation of Anti-inflammatory Compounds : Research into the synthesis of benzofuranyl imidazo[2,1-b][1,3,4]thiadiazoles, including those with morpholine groups, has shown that certain substitutions can enhance anti-inflammatory and analgesic activities. This indicates the utility of structurally related compounds in the development of new therapeutic agents (Jadhav et al., 2008).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its chemical reactivity, and evaluation of its potential biological activity .

properties

IUPAC Name

2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-1-morpholin-4-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17ClFN3O4S/c20-13-5-6-17-15(11-13)19(14-3-1-2-4-16(14)21)22-24(29(17,26)27)12-18(25)23-7-9-28-10-8-23/h1-6,11H,7-10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNRNVUAQUZJXQG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17ClFN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-1-morpholinoethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.